4-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-2-(m-tolyl)oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C20H21ClN2O4S/c1-14-5-3-6-15(13-14)18-23-20(19(27-18)22-11-4-12-26-2)28(24,25)17-9-7-16(21)8-10-17/h3,5-10,13,22H,4,11-12H2,1-2H3
• InChI Key: OLVSWWDRAMBONR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)NCCCOC)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O4S
• Molecular Weight: 420.9 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-2-(m-tolyl)oxazol-5-amine is a chemical compound that has been widely used in scientific research. It is commonly referred to as "compound X" and is a member of the oxazole family of compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Sulfonyl Aromatic Compounds : The formation of sulfonyl aromatic alcohols through electrolysis of bisazo reactive dyes indicates the potential of sulfonyl compounds in synthesizing complex molecules with specific properties, such as hydrophobicity and lipophilicity, which could have implications in toxicity studies and material science applications (Elizalde-González et al., 2012).

• Antiviral and Antimicrobial Activities : Sulfonyl derivatives, including those incorporating the chlorophenyl moiety, have been synthesized and evaluated for their bioactivity. For example, thiadiazole sulfonamides show anti-tobacco mosaic virus activity, demonstrating the potential of sulfonyl-containing compounds in developing antiviral agents (Chen et al., 2010). Similarly, triazole derivatives have shown antimicrobial activities, suggesting the application of such compounds in pharmaceuticals (Bektaş et al., 2007).

• Organic Synthesis : The palladium-catalyzed amination of aryl halides and aryl triflates for synthesizing amines and salts underscores the utility of sulfonyl and chlorophenyl compounds in complex organic synthesis processes, potentially leading to the development of novel materials or pharmaceuticals (Wolfe & Buchwald, 2003).

Material Science Applications

• Polymeric Materials : Research on sulfonated polyimide (SPI) copolymers incorporating NH, OH, or COOH groups suggests the role of sulfonyl compounds in enhancing the properties of polymeric materials, such as their thermal stability and proton conductivity. This has implications for their use in fuel cells and other high-performance materials (Saito et al., 2010).

Environmental Applications

• Adsorption Materials : The development of tertiary amine-functionalized adsorption resins for the removal of contaminants from water illustrates the environmental applications of sulfonyl compounds. These materials show high adsorption capacity for UV filters, indicating their potential in water purification technologies (Zhou et al., 2018).